Cas no 2137585-44-3 (N-(3-ethylpiperidin-3-yl)-2,3-dimethylbutanamide)

• Product Name: N-(3-ethylpiperidin-3-yl)-2,3-dimethylbutanamide
• CAS No: 2137585-44-3
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 6275614
• PubChem ID: 165463105
• Update Time: 2025-08-05

N-(3-ethylpiperidin-3-yl)-2,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-ethylpiperidin-3-yl)-2,3-dimethylbutanamide
• EN300-765090
• 2137585-44-3

• Inchi： 1S/C13H26N2O/c1-5-13(7-6-8-14-9-13)15-12(16)11(4)10(2)3/h10-11,14H,5-9H2,1-4H3,(H,15,16)
• InChI Key： MZSRBYMUWYFHOB-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C)C)NC1(CC)CNCCC1

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.1Ų

Additional information on N-(3-ethylpiperidin-3-yl)-2,3-dimethylbutanamide

N-(3-Ethylpiperidin-3-yl)-2,3-Dimethylbutanamide: A Comprehensive Overview

The compound with CAS No. 2137585-44-3, commonly referred to as N-(3-ethylpiperidin-3-yl)-2,3-dimethylbutanamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring with an amide functional group and methyl substituents. Recent advancements in synthetic chemistry have enabled researchers to explore its properties and applications more thoroughly.

N-(3-Ethylpiperidin-3-yl)-2,3-dimethylbutanamide exhibits interesting physical and chemical properties due to its molecular architecture. The piperidine ring contributes to its cyclic amine characteristics, while the amide group introduces hydrogen bonding capabilities. The presence of methyl groups at the 2 and 3 positions of the butanamide chain adds steric bulk, influencing the compound's solubility and reactivity. These properties make it a valuable candidate for exploring in fields such as drug delivery systems and polymer chemistry.

Recent studies have highlighted the potential of N-(3-ethylpiperidin-3-yl)-2,3-dimethylbutanamide in drug design. Its ability to form stable complexes with various biomolecules has been leveraged in the development of new therapeutic agents. For instance, researchers have investigated its role as a precursor for bioactive molecules with anti-inflammatory and analgesic properties. The compound's versatility in forming different stereochemical configurations has also been explored, opening avenues for enantioselective synthesis.

In addition to its pharmaceutical applications, N-(3-Ethylpiperidin-3-yl)-2,3-dimethylbutanamide has shown promise in materials science. Its ability to act as a building block for more complex structures has been utilized in the synthesis of advanced polymers and surfactants. Recent experiments have demonstrated its effectiveness as a stabilizing agent in emulsion systems, which could be beneficial in industries such as cosmetics and food additives.

The synthesis of N-(3-Ethylpiperidin-3-yl)-2,3-dimethylbutanamide involves a multi-step process that typically begins with the preparation of the piperidine derivative. Modern synthetic techniques, including microwave-assisted synthesis and catalytic methods, have significantly improved the efficiency and yield of this process. These advancements have made it more accessible for large-scale production and research purposes.

From an environmental perspective, understanding the degradation pathways of N-(3-Ethylpiperidin-3-yl)-2,3-dimethylbutanamide is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under various conditions, providing insights into its environmental fate. This information is essential for ensuring sustainable practices in industries that utilize this compound.

In conclusion, N-(3-Ethylpiperidin-3-yl)-2,3-dimethylbutanamide (CAS No. 2137585-44-3) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and properties continue to attract the attention of researchers worldwide. As new findings emerge from ongoing studies, this compound is poised to play an increasingly important role in both academic research and industrial applications.